Cas no 17417-09-3 (2-Fluoro-5-nitrobenzonitrile)

• Product name: 2-Fluoro-5-nitrobenzonitrile
• CAS No: 17417-09-3
• MF: C₇H₃FN₂O₂
• MW: 166.1093
• MDL: MFCD00042299
• CID: 50753
• PubChem ID: 24878717

2-Fluoro-5-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-nitrobenzonitrile
• 2-Fluoro-5-nitrobenzenenitrile
• 2-fluoro-5-nitro-benzonitrile
• 2-fluoro-5-nitro-bezonitrile
• 3-Cyano-4-fluoro-1-nitrobenzene
• 3-Cyano-4-fluoronitrobenzene
• BUTTPARK 33\08-18
• Fluoro-5-nitrobenzonitrile
• 2-Fluoro-5-nitrobenzonitrile97%
• 2-Fluoro-5-nitrobenzonitrile 97%
• 2-Fluoro-5-nitrobenzonitrile, 98+%
• Benzonitrile, 2-fluoro-5-nitro-
• 2-fluoro-5-nitrobenzenecarbonitrile
• PubChem4792
• 5-nitro-2-fluorobenzonitrile
• KSC497I0L
• 2-fluoro-5-nitro benzonitrile
• 5-nitro-2-fluoro-benzonitrile
• BBL009984
• WT1789
• STK801378
• 2-Fluoro-5-nitrobenzonitrile, 97%
• AS-15010
• J-509464
• AKOS025395587
• AKOS000266568
• AC-4088
• AB01914
• MFCD00042299
• F0550
• FT-0612369
• AM61376
• CS-D0997
• EN300-115309
• 17417-09-3
• SCHEMBL594390
• DTXSID20334011
• A1547
• DTXCID30285101
• DB-030853

• MDL： MFCD00042299
• Inchi： 1S/C7H3FN2O2/c8-7-2-1-6(10(11)12)3-5(7)4-9/h1-3H
• InChI Key： YLACBMHBZVYOAP-UHFFFAOYSA-N
• SMILES： FC1C([H])=C([H])C(=C([H])C=1C#N)[N+](=O)[O-]
• BRN： 2048720

Computed Properties

• Exact Mass: 166.01800
• Monoisotopic Mass: 166.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6

Experimental Properties

• Color/Form: Uncertain
• Density: 1.41
• Melting Point: 71.0 to 75.0 deg-C
• Boiling Point: 94°C/0.5mmHg(lit.)
• Flash Point: 111.4℃
• Refractive Index: 1.503
• PSA: 69.61000
• LogP: 2.12878
• Solubility: Uncertain

2-Fluoro-5-nitrobenzonitrile Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：3439
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36-S36/37/39
• Hazardous Material Identification：
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at room temperature
• Risk Phrases：R20/21/22; R36/37/38
• Packing Group：III

2-Fluoro-5-nitrobenzonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-Fluoro-5-nitrobenzonitrile

Recent Advances in the Research of 2-Fluoro-5-nitrobenzonitrile (CAS: 17417-09-3)

2-Fluoro-5-nitrobenzonitrile (CAS: 17417-09-3) is a key intermediate in the synthesis of various pharmaceuticals and agrochemicals. Recent studies have highlighted its significance in the development of novel bioactive compounds, particularly in the fields of oncology and infectious diseases. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic applications, biological activities, and potential therapeutic benefits.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 2-Fluoro-5-nitrobenzonitrile as a precursor for the synthesis of kinase inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against several cancer-related kinases, including EGFR and VEGFR. The findings suggest that 2-Fluoro-5-nitrobenzonitrile could serve as a valuable scaffold for the development of next-generation anticancer agents.

Another recent investigation, reported in Bioorganic & Medicinal Chemistry Letters, focused on the antimicrobial properties of 2-Fluoro-5-nitrobenzonitrile derivatives. The researchers synthesized a series of compounds and evaluated their efficacy against drug-resistant bacterial strains. Notably, several derivatives showed promising activity against methicillin-resistant Staphylococcus aureus (MRSA), highlighting the potential of this compound in addressing the global challenge of antibiotic resistance.

From a synthetic chemistry perspective, advancements in the catalytic processes involving 2-Fluoro-5-nitrobenzonitrile have been reported. A 2024 study in Organic Process Research & Development detailed an optimized, eco-friendly synthesis route using palladium-catalyzed cross-coupling reactions. This method not only improved yield and purity but also reduced the environmental impact of the synthesis process, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.

In conclusion, 2-Fluoro-5-nitrobenzonitrile (CAS: 17417-09-3) continues to be a compound of significant interest in chemical biology and medicinal chemistry. Its versatility as a building block for bioactive molecules, combined with recent synthetic innovations, positions it as a valuable tool in drug discovery. Future research directions may include further exploration of its structure-activity relationships and the development of more efficient large-scale production methods.